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Compound of Interest

Compound Name: Sodium iodide

Cat. No.: B044934

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of sodium
iodide (Nal), a crucial consideration for its handling, storage, and application in research,
scientific, and pharmaceutical contexts. The guide details the physicochemical principles
underlying its moisture-absorbing properties, presents quantitative data, outlines experimental
protocols for characterization, and discusses the practical implications for drug development.

Core Concepts: Hygroscopicity and Deliquescence

Hygroscopicity is the ability of a substance to attract and hold water molecules from the
surrounding environment.[1] Materials exhibiting this property are termed hygroscopic. A
related but more extreme phenomenon is deliquescence, where a hygroscopic substance
absorbs enough moisture from the atmosphere to dissolve and form a liquid solution.[1][2]
Sodium iodide is classified as a deliquescent solid, meaning it will become a liquid solution
when exposed to sufficiently humid air.[3][4][5]

The critical relative humidity (CRH) is a key parameter that defines the threshold for
deliqguescence. It is the relative humidity of the atmosphere at a specific temperature above
which a salt will begin to absorb moisture and dissolve.[6] Below the CRH, the salt will remain

in its solid form.
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Quantitative Data on the Hygroscopicity of Sodium
lodide

The hygroscopic behavior of sodium iodide can be quantified by its critical relative humidity
(CRH) at various temperatures. This data is essential for establishing appropriate storage and
handling conditions.

Critical Relative Humidity (CRH) of Nal

Temperature (°C) (%)
0

25 38.17 + 0.50[7]

Note: The CRH of most salts tends to decrease with increasing temperature.[6]

Comparative Data with Other Alkali Halides

To provide context, the hygroscopicity of sodium iodide is compared with that of other
common alkali halides at 25°C.

Critical Relative Humidity

Salt Chemical Formula

(CRH) at 25°C (%)
Lithium lodide Lil 17.56 + 0.13[7]
Sodium lodide Nal 38.17 £ 0.50[7]
Potassium lodide Kl 68.86 + 0.24[7]
Sodium Chloride NaCl 75.29 £ 0.12[7]

As the data indicates, sodium iodide is significantly more hygroscopic than sodium chloride
and potassium iodide, but less so than lithium iodide.

Mechanism of Water Absorption

The interaction of water molecules with the sodium iodide crystal lattice is the fundamental
basis of its hygroscopic nature. This process can be understood through the following stages:
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o Adsorption: Water molecules from the atmosphere initially adsorb onto the surface of the Nal
crystal.

o Hydrate Formation: Sodium iodide can form hydrates, with sodium iodide dihydrate
(Nal-2H20) being a common form.[8] This involves the incorporation of water molecules into
the crystal structure.

» Deliguescence: As the relative humidity surpasses the CRH, the rate of water absorption
exceeds the rate of evaporation. This leads to the formation of a saturated aqueous solution
on the crystal's surface, which then dissolves the remaining solid.[2]

The following diagram illustrates the logical progression of moisture interaction with sodium
iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Hygroscopic Nature
of Sodium lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044934#understanding-the-hygroscopic-nature-of-
sodium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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